Cas no 83846-60-0 (Butanal,2-[chloro(4-fluorophenyl)methylene]-)

• Product name: Butanal,2-[chloro(4-fluorophenyl)methylene]-
• CAS No: 83846-60-0
• MF: C₁₁H₁₀ClFO
• MW: 212.647905826569
• CID: 729349
• PubChem ID: 44148813

Butanal,2-[chloro(4-fluorophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• Butanal,2-[chloro(4-fluorophenyl)methylene]-
• 2-[chloro(4-fluorophenyl)methylene]butyraldehyde
• 2-[chloro-(4-fluorophenyl)methylidene]butanal
• EINECS 281-037-1
• 83846-60-0
• 2-(Chloro(4-fluorophenyl)methylene)butyraldehyde

• Inchi： InChI=1S/C11H10ClFO/c1-2-8(7-14)11(12)9-3-5-10(13)6-4-9/h3-7H,2H2,1H3/b11-8-
• InChI Key： ZGIFYCALAOVWQJ-FLIBITNWSA-N
• SMILES： CCC(=C(C1=CC=C(C=C1)F)Cl)C=O

Computed Properties

• Exact Mass: 212.040421
• Monoisotopic Mass: 212.040421
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 3.1

Experimental Properties

• Density: 1.184
• Boiling Point: 284°C at 760 mmHg
• Flash Point: 125.6°C
• Refractive Index: 1.524